Cas no 7783-47-3 (Tin(II)Fluoride)

• Product Name: Tin(II)Fluoride
• CAS No: 7783-47-3
• MF: F₂Sn
• MW: 156.706806182861
• MDL: MFCD00042540
• CID: 47835
• PubChem ID: 24860244
• Update Time: 2026-05-14

Tin(II)Fluoride Chemical and Physical Properties

Names and Identifiers

• Tin(II)Fluoride
• Aqueous sodium hydroxide
• Dihydrated stannous chloride
• Stannochlor
• Stannous chloride (USAN)
• stannous chloride dihydrate
• Stannous dichloride dihydrate
• Tin chloride (SnCl2) dihydrate
• TIN Chloride,dihydrate
• tin dichloride dihydrate
• tin difluoride
• tin(II) chloride dihydrate
• Tin(II) chloride,dihydrate (1:2:2)
• Difluorostannylene
• Tin bifluoride
• Stannous fluoride
• Stannous flouride

• MDL： MFCD00042540
• Inchi： InChI=1S/2FH.Sn/h2*1H;/q;;+2/p-2
• InChI Key： ANOBYBYXJXCGBS-UHFFFAOYSA-L
• SMILES： [F-].[F-].[Sn+2]

Computed Properties

• Exact Mass: 157.89900
• Monoisotopic Mass: 157.899003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White monoclinic crystals
• Density: 4.57 g/mL at 25 °C(lit.)
• Melting Point: 215 ºC
• Boiling Point: 850 ºC
• Flash Point: °C
• Water Partition Coefficient: Soluble in potassium hydroxide and potassium fluoride. Insoluble in water, ethanol, ether and chloroform.
• Stability/Shelf Life: Stable. Non-flammable. Avoid contact with water or oxidizing agents. Moisture-sensitive.
• PSA: 0.00000
• LogP: 0.45960
• Merck: 14,8784
• Sensitiveness: Air & Moisture Sensitive

Tin(II)Fluoride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318
• Warning Statement： P280-P305+P351+P338+P310
• Hazardous Material transportation number：UN 2923
• WGK Germany：3
• Hazard Category Code： 22-38-41
• Safety Instruction： S26-S39
• FLUKA BRAND F CODES：1-3-10
• RTECS：XQ3450000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Packing Group：II
• Risk Phrases：R22; R38; R41
• Safety Term：S26;S39
• Packing Group：II
• Storage Condition：Keep refrigerated. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Not exposed to air Avoid moisture. Store in inert atmosphere.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Tin(II)Fluoride

Recent Advances in the Application of Tin(II) Fluoride (7783-47-3) in Biomedical and Chemical Research

Tin(II) fluoride (SnF₂, CAS: 7783-47-3) has garnered significant attention in recent years due to its unique chemical properties and potential applications in biomedical and chemical research. This compound, known for its role in dental care as an anti-caries agent, is now being explored for its broader therapeutic and catalytic capabilities. Recent studies have delved into its mechanisms of action, stability, and novel applications, making it a focal point in interdisciplinary research.

One of the most notable advancements in the study of Tin(II) fluoride is its application in antimicrobial and anti-inflammatory therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that SnF₂ exhibits potent antibacterial activity against Streptococcus mutans, the primary pathogen responsible for dental caries. The study further revealed that SnF₂ disrupts bacterial biofilm formation by interfering with the extracellular polysaccharide synthesis, offering a promising avenue for developing next-generation dental therapeutics.

Beyond dentistry, Tin(II) fluoride has shown potential in oncology research. A recent preprint on bioRxiv highlighted its role as a chemosensitizer in combination with platinum-based drugs for treating resistant cancers. The researchers found that SnF₂ enhances the cytotoxicity of cisplatin by modulating cellular redox balance, thereby overcoming drug resistance mechanisms. This finding opens new possibilities for SnF₂ in adjuvant cancer therapy, particularly for tumors with high oxidative stress profiles.

In the realm of materials science, Tin(II) fluoride has been investigated for its catalytic properties in organic synthesis. A 2024 study in ACS Catalysis reported that SnF₂ serves as an efficient catalyst for the fluorination of aryl boronic acids, a critical step in pharmaceutical manufacturing. The researchers optimized reaction conditions to achieve high yields and selectivity, underscoring SnF₂'s potential as a cost-effective alternative to traditional palladium-based catalysts.

Despite these promising developments, challenges remain in the practical application of Tin(II) fluoride. Stability issues, particularly its susceptibility to oxidation in aqueous environments, pose significant hurdles for formulation development. Recent work published in Chemical Communications addressed this by developing SnF₂-encapsulated nanoparticles with improved shelf-life and controlled release properties. This innovation could pave the way for more robust SnF₂-based therapeutics and materials.

Looking ahead, the versatility of Tin(II) fluoride (7783-47-3) continues to inspire multidisciplinary research. Its dual functionality as both a therapeutic agent and a chemical catalyst positions it as a compound of significant interest in the coming years. Future studies are expected to explore its applications in targeted drug delivery, green chemistry, and beyond, solidifying its place in the pantheon of versatile chemical agents.